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Compound of Interest

Compound Name: Chlorthal-dimethyl-d6

Cat. No.: B12396619 Get Quote

An In-depth Technical Guide to Chlorthal-dimethyl-d6

Introduction
Chlorthal-dimethyl (IUPAC name: dimethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate) is a

pre-emergent herbicide used to control annual grasses and various broadleaf weeds.[1] Its

deuterated analogue, Chlorthal-dimethyl-d6, is a stable, isotopically labeled version of the

parent compound where the six hydrogen atoms of the two methyl groups are replaced with

deuterium. This substitution makes it an ideal internal standard for quantitative analysis in

various complex matrices.[2] The addition of deuterium results in a compound that is

chemically identical to the parent molecule but has a higher molecular weight, allowing it to be

distinguished by mass spectrometry. This guide provides a comprehensive overview of the

physical and chemical characteristics of Chlorthal-dimethyl-d6, along with detailed

experimental protocols for its use.

Physical and Chemical Properties
The core physical and chemical properties of Chlorthal-dimethyl-d6 are primarily based on its

non-deuterated form, Chlorthal-dimethyl, with the key difference being its molecular weight.
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Property Value

IUPAC Name
dimethyl 2,3,5,6-tetrachlorobenzene-1,4-

dicarboxylate

Synonyms Dimethyl tetrachloroterephthalate-d6, DCPA-d6

CAS Number 1861-32-1 (for non-deuterated form)[3][4]

Molecular Formula C₁₀D₆Cl₄O₄[2]

Molecular Weight 338.00 g/mol [2]

Non-Deuterated Molecular Weight 331.95 g/mol [3]

Appearance Colorless to grey crystalline powder[3]

Melting Point 156 °C[3][5]

Boiling Point 345 °C[3]

Density 1.56 g/cm³[3]

Water Solubility
0.5 mg/L @ 25 °C (for non-deuterated form)[1]

[5]

Vapor Pressure 0.33 mPa @ 25 °C (for non-deuterated form)[5]

Solubility in Other Solvents
Soluble in benzene, toluene, acetone, and

carbon tetrachloride[4][5]

Chemical Characteristics
Stability and Reactivity
Chlorthal-dimethyl is chemically stable under recommended storage conditions, typically in a

cool, well-ventilated area away from light and moisture.[6] It is stable to hydrolysis in

moderately acidic to alkaline water (pH 5.0 to 9.0).[5] The primary route of degradation in the

environment is through microbial action in the soil.[1][7] It is incompatible with strong acids,

alkalis, and strong oxidizing or reducing agents.[6] Under fire conditions, it may decompose

and emit toxic fumes.[6]

Environmental Fate
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In soil, Chlorthal-dimethyl is moderately persistent, with a half-life ranging from 14 to 100 days,

depending on conditions such as soil moisture.[5] The primary degradation pathway is aerobic

biotransformation, which first produces monomethyl tetrachloroterephthalate (MTP) and

subsequently tetrachloroterephthalic acid (TPA).[1][7] While the parent compound has low

water solubility and is not expected to leach significantly, its metabolite TPA is more mobile and

persistent, with the potential to leach into groundwater.[1][7] Volatilization from soil can be a

significant dissipation route, especially at higher temperatures.[1][8]

Experimental Protocols
Chlorthal-dimethyl-d6 is primarily used as an internal standard for the quantification of

Chlorthal-dimethyl in environmental samples by isotope dilution mass spectrometry. The

following is a generalized protocol for its use in soil analysis via Gas Chromatography-Mass

Spectrometry (GC-MS).

Objective
To accurately determine the concentration of Chlorthal-dimethyl in a soil sample using

Chlorthal-dimethyl-d6 as an internal standard to correct for matrix effects and variations in

extraction and analysis.

Materials
Soil sample

Chlorthal-dimethyl-d6 spiking solution (certified concentration)

Extraction solvent (e.g., 1:1 acetone/hexane)

Anhydrous sodium sulfate

Solid Phase Extraction (SPE) cartridges (e.g., Florisil)

GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

Methodology
1. Sample Preparation and Extraction:
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Homogenize the soil sample to ensure uniformity.

Weigh approximately 10 g of the homogenized soil into a beaker.

Spike the sample with a known volume and concentration of the Chlorthal-dimethyl-d6
internal standard solution.

Mix the sample with anhydrous sodium sulfate to remove moisture.

Transfer the sample to an extraction cell or flask.

Extract the sample using a suitable method such as Accelerated Solvent Extraction (ASE) or

sonication with the extraction solvent.

2. Extract Cleanup:

Concentrate the raw extract to approximately 1 mL using a gentle stream of nitrogen or a

rotary evaporator.

Perform a solvent exchange into hexane if necessary.

Condition an SPE cartridge according to the manufacturer's instructions.

Load the concentrated extract onto the SPE cartridge.

Wash the cartridge with a non-polar solvent (e.g., hexane) to remove interferences.

Elute the target analytes (Chlorthal-dimethyl and Chlorthal-dimethyl-d6) with a more polar

solvent mixture (e.g., ethyl acetate/hexane).

Concentrate the eluate to a final volume of 1 mL for GC-MS analysis.

3. GC-MS Analysis:

Injector: 250°C, splitless mode.

Column: 30 m x 0.25 mm ID x 0.25 µm film thickness.
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Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min,

hold for 5 minutes.

Mass Spectrometer: Operate in Electron Ionization (EI) mode and use Selected Ion

Monitoring (SIM) for enhanced sensitivity and selectivity.

SIM Ions:

Chlorthal-dimethyl: Monitor characteristic ions (e.g., m/z 299, 301, 330).
Chlorthal-dimethyl-d6: Monitor corresponding shifted ions (e.g., m/z 305, 307, 336).

4. Quantification:

Prepare a multi-point calibration curve by analyzing standards with known concentrations of

native Chlorthal-dimethyl and a constant concentration of Chlorthal-dimethyl-d6.

For each standard and sample, calculate the ratio of the peak area of the quantification ion

for Chlorthal-dimethyl to the peak area of the quantification ion for Chlorthal-dimethyl-d6.

Plot this ratio against the concentration of the native standard to generate a linear calibration

curve.

Calculate the concentration of Chlorthal-dimethyl in the sample extract using the response

factor from the calibration curve and the known concentration of the added internal standard.

Visualizations
The following diagrams illustrate the analytical workflow and the principle of isotope dilution

using Chlorthal-dimethyl-d6.
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Experimental Workflow for Chlorthal-dimethyl Analysis

1. Soil Sample
Collection & Homogenization

2. Spiking with
Chlorthal-dimethyl-d6

3. Solvent Extraction
(e.g., ASE)

4. Extract Cleanup
(SPE)

5. GC-MS Analysis
(SIM Mode)

6. Data Quantification
(Isotope Dilution)

Click to download full resolution via product page

Caption: Experimental workflow for soil analysis using Chlorthal-dimethyl-d6.
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Logical Relationship in Isotope Dilution Analysis
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(Chlorthal-dimethyl)
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Caption: Logical relationship of isotope dilution using Chlorthal-dimethyl-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12396619#physical-and-chemical-characteristics-of-
chlorthal-dimethyl-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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